Cas no 1416712-38-3 (5-Chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine)

• Product Name: 5-Chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine
• CAS No: 1416712-38-3
• MF: C₁₁H₁₂ClN₃O
• MW: 237.685481071472
• MDL: MFCD22689768
• CID: 4782234
• PubChem ID: 121228949
• Update Time: 2025-05-24

5-Chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine
• MFCD22689768
• 5-Chloro-1-tetrahydropyran-2-yl-pyraZolo[3,4-c]pyridine
• 5-chloro-1-(oxan-2-yl)-1H-pyrazolo[3,4-c]pyridine
• 1416712-38-3
• F93515

• MDL： MFCD22689768
• Inchi： 1S/C11H12ClN3O/c12-10-5-8-6-14-15(9(8)7-13-10)11-3-1-2-4-16-11/h5-7,11H,1-4H2
• InChI Key： LFVQBVOEVREKIU-UHFFFAOYSA-N
• SMILES： ClC1=CC2C=NN(C=2C=N1)C1CCCCO1

Computed Properties

• Exact Mass: 237.0668897g/mol
• Monoisotopic Mass: 237.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.9

Additional information on 5-Chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine

5-Chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine: A Comprehensive Overview

The compound with CAS No. 1416712-38-3, commonly referred to as 5-Chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrazolopyridines, which are known for their unique electronic properties and potential applications in drug development. The 5-Chloro substituent and the tetrahydro-2H-pyran-2-yl group play pivotal roles in modulating the compound's chemical reactivity and biological activity.

Recent studies have highlighted the importance of pyrazolo[3,4-c]pyridine frameworks in designing novel pharmaceutical agents. The integration of a chlorine atom at the 5-position introduces electron-withdrawing effects, which can enhance the compound's ability to interact with biological targets such as enzymes or receptors. Additionally, the tetrahydro-2H-pyran-2-yl group contributes to the molecule's solubility and stability, making it a promising candidate for drug delivery systems.

One of the most exciting developments involving this compound is its potential application in anti-cancer therapies. Researchers have demonstrated that 5-Chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine exhibits selective cytotoxicity against various cancer cell lines. This selectivity is attributed to its ability to inhibit key enzymes involved in tumor growth and metastasis. Furthermore, ongoing clinical trials are investigating its efficacy in combination with other chemotherapeutic agents, which could pave the way for more effective treatment regimens.

In terms of synthesis, this compound is typically derived from a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce production time. This advancement not only enhances the scalability of the synthesis but also aligns with green chemistry principles by minimizing waste and energy consumption.

The structural versatility of 5-Chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine also makes it a valuable tool in materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a potential ligand in catalysis and sensor applications. For instance, recent research has shown that this compound can serve as a highly sensitive probe for detecting trace amounts of heavy metals in environmental samples.

Another intriguing aspect of this compound is its photophysical properties. The presence of the pyrazolo[3,4-c]pyridine core imparts strong fluorescence emission under UV light, which has been leveraged for developing new generations of fluorescent sensors and imaging agents. These applications hold significant promise for diagnostics and real-time monitoring in biomedical settings.

From a regulatory standpoint, 5-Chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine must adhere to stringent quality control standards during its synthesis and characterization. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to ensure the compound's purity and structural integrity. These measures are crucial for maintaining its efficacy and safety profile across various applications.

In conclusion, 5-Chloro-1-(tetrahydro-2H-pyran-2